Cas no 4332-79-0 (1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid)

• Product Name: 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid
• CAS No: 4332-79-0
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD00101801
• CID: 328731
• PubChem ID: 2764224
• Update Time: 2025-06-11

1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 1-BENZYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• 1-benzyl-6-oxopyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 1,6-dihydro-6-oxo-1-(phenylmethyl)-
• 1-benzyl-6-keto-1,6-dihydronicotinic acid
• 1-Benzyl-6-oxo-1,6-dihydro-pyridin-3-carbonsaeure
• F2143-0001
• Oprea1_560373
• LDTBMEOGSQFGDK-UHFFFAOYSA-N
• SBB097433
• 3325AE
• RP13197
• SY037230
• 6-oxo-1-benzylhydropyridine-3-carboxylic a
• 6-oxo-1-benzylhydropyridine-3-carboxylic acid
• 1-Benzyl-6-oxo-1,6-dihydropy
• 1-BENZYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXYLICACID
• 4332-79-0
• 1-Benzyl-6-oxo-1,6-dihydropyridine-3-carboxylicAcid
• FT-0680161
• 7E-330S
• CS-0072269
• SCHEMBL1617368
• 1-benzyl-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, AldrichCPR
• J-504311
• Z356294124
• MFCD00101801
• EN300-265732
• 1-benzyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
• AKOS005070950
• AC1296
• DTXSID20377367
• AE-641/00408048
• 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid

• MDL： MFCD00101801
• Inchi： 1S/C13H11NO3/c15-12-7-6-11(13(16)17)9-14(12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
• InChI Key： LDTBMEOGSQFGDK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 205-207°C
• Boiling Point: 443.3±45.0 °C at 760 mmHg
• Flash Point: 221.9±28.7 °C
• Refractive Index: 1.643
• PSA: 59.30000
• LogP: 1.59480
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid

Introduction to 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid (CAS No. 4332-79-0) and Its Applications in Modern Chemical Biology

1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid, identified by the CAS number 4332-79-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological applications. This compound belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry and drug discovery. The presence of a benzyl group, an oxo group, and a carboxylic acid moiety in its structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic modifications and biological evaluations.

The molecular structure of 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid consists of a six-membered ring containing two nitrogen atoms, with substituents that enhance its functional diversity. The benzyl group at the 1-position and the carboxylic acid at the 3-position provide opportunities for further derivatization, while the oxo group at the 6-position influences the electronic properties of the molecule. These structural features make it an attractive candidate for designing novel compounds with specific biological activities.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with various biological targets. 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting certain kinases and enzymes involved in inflammatory pathways. This has led to investigations into its efficacy as a lead compound for developing treatments against chronic inflammatory diseases.

One of the most compelling aspects of 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid is its utility as a building block in medicinal chemistry. The ease with which it can be modified allows researchers to explore a wide range of structural variations, enabling the optimization of pharmacokinetic and pharmacodynamic properties. For example, modifications at the benzyl position can alter solubility and metabolic stability, while changes at the carboxylic acid moiety can enhance binding affinity to biological targets.

Recent advancements in computational chemistry have further enhanced the study of 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid. Molecular modeling techniques have been employed to predict how different substituents affect the compound's interactions with biological receptors. These studies have provided valuable insights into the structure-activity relationships (SAR) of pyridine derivatives, guiding the design of more effective drug candidates.

The compound's potential extends beyond its use as an intermediate in drug synthesis. It has also been explored as a component in materials science applications, where its heterocyclic structure contributes to unique electronic properties. For instance, π-conjugated systems derived from pyridine rings have been utilized in organic electronics and photovoltaic devices due to their ability to facilitate charge transport.

From a synthetic chemistry perspective, 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid serves as a versatile precursor for more complex molecules. Its cyclocondensation reactions with various electrophiles allow for the rapid construction of intricate scaffolds. This has been particularly useful in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

The biocatalytic approach to synthesizing 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid has also gained traction in recent years. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods by reducing waste and energy consumption. Such green chemistry approaches align with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.

In conclusion, 1-Benzyl-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid (CAS No. 4332-79-0) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features enable diverse functionalization, making it an invaluable tool for medicinal chemists. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of innovation in both academic and industrial settings.